Cas no 7651-62-9 (1-Octanethiosulfonic acid S-octyl ester)

• Product Name: 1-Octanethiosulfonic acid S-octyl ester
• CAS No: 7651-62-9
• MF: C₁₆H₃₄O₂S₂
• MW: 322.569962978363
• CID: 882778
• PubChem ID: 24300
• Update Time: 2025-04-19

1-Octanethiosulfonic acid S-octyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Octanethiosulfonic acid S-octyl ester
• 1-Octanesulfonothioic acid, S-octyl ester
• AC1L2NCG
• BRN 1911742
• Octanesulfonic acid, S-octyl ester
• OCTANESULFONIC ACID, THIO-, S-OCTYL ESTER
• octyl octanethiosulphonate
• Octyl-octylthiolsulfonat
• S-octyl 1-octanethiosulfonate
• S-octyl octane-1-sulfonothioate
• S-Octyl octanethiosulfonate
• NSC-124774
• 7651-62-9
• NSC 124774
• NSC124774
• SCHEMBL6370273
• DTXSID70227323

• Inchi： 1S/C16H34O2S2/c1-3-5-7-9-11-13-15-19-20(17,18)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： PGJQBDRKAOQYEB-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)SCCCCCCCC

Computed Properties

• Exact Mass: 322.20022
• Monoisotopic Mass: 322.20002267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14